5-Cyclopropyl-5-methyl-2-thioxoimidazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Cyclopropyl-5-methyl-2-thioxoimidazolidin-4-one is a chemical compound with the molecular formula C7H10N2OS . It is available for purchase from various chemical suppliers .
Synthesis Analysis
The synthesis of 2-thioxoimidazolidin-4-one derivatives, which includes 5-Cyclopropyl-5-methyl-2-thioxoimidazolidin-4-one, is often based on isothiocyanates. A one-pot reaction of aryl isothiocyanates with 3-(4-morpholinyl)alanine in an alkaline medium followed by treatment of the reaction mixture with fuming hydrochloric acid is a commonly used method .Physical And Chemical Properties Analysis
5-Cyclopropyl-5-methyl-2-thioxoimidazolidin-4-one has a molecular weight of 170.23 . Unfortunately, specific physical and chemical properties of this compound were not found in the search results.Scientific Research Applications
Anticancer Activities
Research has shown that derivatives of 5-Cyclopropyl-5-methyl-2-thioxoimidazolidin-4-one, particularly 3-substituted (E)-5-(arylidene)-1-methyl-2-thioxoimidazolidin-4-ones, exhibit potent cytotoxic activities against various cancer cell lines including breast (MCF-7), liver (HepG2), and lung (A549) cancers. These compounds were designed and synthesized with the aim of matching the structural features in known inhibitors such as fluorouracil (5-FU) (Khodair et al., 2021).
Enzyme Inhibition
5-Arylidene-2-thioxoimidazolidin-4-ones have been explored as inhibitors of the lymphocyte-expressed pore-forming protein perforin. These compounds showed excellent activity at non-toxic concentrations, presenting them as a significant improvement on previous classes of inhibitors (Spicer et al., 2013).
Proteasome and Immunoproteasome Inhibition
2-Thioxoimidazolidin-4-one derivatives have been identified as novel noncovalent inhibitors of proteasome and immunoproteasome, which are potential targets for the treatment of hematological malignancies. Among the synthesized compounds, several showed effective inhibition of proteasome activities in the low micromolar range (Maccari et al., 2017).
Therapeutic Potential in Non-Small-Cell Lung and Colon Cancers
Thiazolidin compounds, closely related to 5-Cyclopropyl-5-methyl-2-thioxoimidazolidin-4-one, have shown to inhibit the growth of human non-small-cell lung and colon cancer cells. These compounds mediate their anticancer effects by inducing G2/M arrest in cancer cells and require JNK activation for their mechanism of action (Teraishi et al., 2005).
Molecular Docking Studies
3-Phenyl-2-thioxoimidazolidin-4-one derivatives were evaluated for their potential binding interactions with the Estrogen Receptor (3ERT) through molecular docking studies, providing insights into their pharmacological properties and interactions at the molecular level (Vanitha et al., 2021).
Mechanism of Action
Target of Action
The primary targets of 5-Cyclopropyl-5-methyl-2-thioxoimidazolidin-4-one are currently unknown. This compound belongs to the class of 2-thioxoimidazolidin-4-one derivatives, which are known to exhibit varied biological activity . .
Mode of Action
As a derivative of 2-thioxoimidazolidin-4-one, it may share some of the biological activities associated with this class of compounds . .
properties
IUPAC Name |
5-cyclopropyl-5-methyl-2-sulfanylideneimidazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2OS/c1-7(4-2-3-4)5(10)8-6(11)9-7/h4H,2-3H2,1H3,(H2,8,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLZWRJRAXHFANC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC(=S)N1)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.